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Compound of Interest

Compound Name:
3-Hydroxy-4'-methoxy-2-

naphthanilide

Cat. No.: B1583751 Get Quote

Introduction: The Enduring Significance of Naphthol
AS-RL in Azoic Dyeing
Naphthol AS-RL (C.I. Azoic Coupling Component 11) is a key intermediate in the production of

azoic dyes, a class of colorants renowned for producing deep, vibrant shades with excellent

fastness properties on cellulosic fibers.[1][2] Unlike pre-synthesized soluble dyes, azoic

coloration is an in-situ process where an insoluble pigment is synthesized directly within the

fiber matrix. This method, often referred to as "ingrain dyeing," imparts exceptional wash

fastness, making it a durable and cost-effective choice for dyeing cotton, viscose, silk, and

other natural fibers.[1][3] Naphthol AS-RL, with its moderate affinity for cotton and versatile

coupling capabilities, serves as a foundational component for a wide spectrum of colors,

ranging from brilliant reds and oranges to deep blues and blacks.[4] This guide provides a

detailed exploration of the theoretical underpinnings and practical application of Naphthol AS-

RL in textile dyeing, tailored for researchers and textile scientists.

Chemical and Physical Properties of Naphthol AS-
RL
A thorough understanding of the physicochemical properties of Naphthol AS-RL is fundamental

to its effective application.
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Property Value Reference

Chemical Name

3-hydroxy-N-(4-

methoxyphenyl)-2-

naphthalenecarboxamide

ChemBK

C.I. Name Azoic Coupling Component 11 World Dye Variety

CAS Number 92-79-5 ChemBK

Molecular Formula C₁₈H₁₅NO₃ ChemBK

Molecular Weight 293.32 g/mol ChemBK

Appearance Light brown powder ChemBK

Melting Point 229-230 °C ChemBK

Solubility
Insoluble in water; soluble in

alkaline solutions and pyridine.
World Dye Variety

The Azoic Dyeing Principle: A Three-Stage In-Situ
Synthesis
The application of Naphthol AS-RL is a classic example of azoic dyeing, a process that can be

systematically broken down into three critical stages: Naphtholation, Diazotization, and

Coupling. The success of the dyeing process hinges on the precise control of chemical

concentrations, temperature, and pH at each stage.

Stage 1: Naphtholation (Impregnation)
In this initial step, the textile substrate is impregnated with Naphthol AS-RL. Since Naphthol

AS-RL is insoluble in water, it must first be converted into its water-soluble sodium salt, the

naphtholate.[5] This is achieved by dissolving the Naphthol AS-RL powder in an alkaline

solution, typically containing sodium hydroxide (caustic soda). The substantivity of the

naphtholate for the cellulosic fiber is moderate, but can be enhanced by the addition of an

electrolyte like sodium chloride (common salt), which promotes exhaustion of the naphtholate

onto the fiber.[4]
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Stage 2: Diazotization (Preparation of the Diazo
Component)
Concurrently, a primary aromatic amine, referred to as a "fast base," is converted into a highly

reactive diazonium salt. This reaction, known as diazotization, is carried out by treating the fast

base with sodium nitrite in the presence of a strong mineral acid (e.g., hydrochloric acid) at a

strictly controlled low temperature, typically between 0-5°C.[3] The cold temperature is crucial

to prevent the unstable diazonium salt from decomposing.

Stage 3: Coupling (Color Formation)
The final stage involves treating the naphtholated fabric with the freshly prepared diazonium

salt solution. The electrophilic diazonium salt reacts with the electron-rich naphtholate

impregnated in the fiber through an azo coupling reaction. This reaction forms a large, insoluble

azo pigment molecule that is physically entrapped within the amorphous regions of the fiber,

leading to the development of a vibrant color with high wash fastness.[3]

Visualizing the Azoic Dyeing Workflow
The following diagram illustrates the sequential workflow of the azoic dyeing process using

Naphthol AS-RL.
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Caption: A schematic overview of the azoic dyeing process.
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Detailed Application Protocols for Cotton Dyeing
with Naphthol AS-RL
The following protocols provide a starting point for the application of Naphthol AS-RL on cotton

yarn or fabric. Optimization may be required based on the specific substrate, equipment, and

desired shade depth.

Protocol 1: Naphtholation
Objective: To impregnate the cotton material uniformly with Naphthol AS-RL.

Materials:

Naphthol AS-RL

Sodium Hydroxide (Caustic Soda)

Sodium Chloride (Common Salt)

Wetting agent (optional)

Protective colloid (optional)

Glycerine (optional, as a dispersing aid)

Equipment:

Dyeing vessel (Jigger, Winch, or Padding Mangle)

Beakers and graduated cylinders

Stirring apparatus

Procedure:

Preparation of the Naphtholation Bath:
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Make a paste of the required amount of Naphthol AS-RL with a small amount of glycerine

and a wetting agent.

Add a concentrated solution of sodium hydroxide and stir until the Naphthol AS-RL is

completely dissolved, forming the sodium naphtholate.

Dilute the solution with water to the required volume.

Add sodium chloride to the bath to enhance the substantivity of the naphtholate.

Impregnation:

Introduce the pre-wetted cotton material into the naphtholation bath.

Ensure uniform impregnation by working the material in the bath for 20-30 minutes at

room temperature.

For continuous processes (padding), the fabric is passed through the bath followed by

squeezing to achieve a specific wet pick-up percentage.

Intermediate Step:

After impregnation, the excess liquor is removed by squeezing or hydro-extraction. It is

critical to avoid drying the material at this stage to prevent premature decomposition of the

naphtholate.

Typical Naphtholation Recipe (Exhaust Method):
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Component Concentration Purpose

Naphthol AS-RL 2-3% (on weight of fabric) Coupling Component

Sodium Hydroxide 4-6 g/L Solubilizing Agent

Sodium Chloride 10-20 g/L Promotes Exhaustion

Material to Liquor Ratio 1:20 - 1:30 -

Temperature Room Temperature -

Time 20-30 minutes -

Protocol 2: Diazotization and Coupling
Objective: To prepare the diazonium salt and couple it with the naphtholated cotton to form the

final color.

Materials:

Fast Base (e.g., Fast Red B Base, Fast Scarlet G Base, etc.)

Hydrochloric Acid (32% or 36%)

Sodium Nitrite

Sodium Acetate (for pH buffering, if needed)

Ice

Equipment:

Separate vessel for diazotization (non-metallic or stainless steel)

Stirring apparatus

Thermometer

Dyeing vessel for coupling
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Procedure:

Diazotization:

In a separate vessel, make a paste of the Fast Base with a small amount of water.

Add hydrochloric acid and stir to dissolve the base, forming its hydrochloride salt.

Cool the solution to 0-5°C by adding ice to the vessel.

Slowly add a pre-dissolved solution of sodium nitrite while stirring continuously,

maintaining the temperature below 5°C.

Continue stirring for 15-20 minutes to ensure complete diazotization. The resulting solution

is the diazonium salt.

Coupling:

Transfer the naphtholated material to a fresh bath containing the cold diazonium salt

solution.

The coupling reaction occurs rapidly, and the color develops almost instantaneously.

Work the material in the developing bath for 20-30 minutes to ensure complete and

uniform coupling.

Typical Diazotization Recipe:

Component Concentration Purpose

Fast Base 2-3% (on weight of fabric) Diazo Component

Hydrochloric Acid (32%) 5-6% (on weight of fabric) Acid medium for diazotization

Sodium Nitrite 2-3% (on weight of fabric) Diazotizing agent

Temperature 0-5°C Stabilizes diazonium salt

Time 15-20 minutes For complete reaction
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Protocol 3: After-treatment
Objective: To improve the fastness properties and final appearance of the dyed material.

Procedure:

Rinsing: Thoroughly rinse the dyed material in cold water to remove any unreacted

chemicals and loosely adhering surface pigment.

Soaping: Treat the rinsed material in a bath containing a non-ionic detergent (e.g., 2 g/L) and

soda ash (e.g., 1 g/L) at or near the boil for 15-20 minutes. This step is crucial as it helps in

the crystallization and stabilization of the dye molecules within the fiber, which significantly

improves rubbing fastness and the brightness of the shade.

Final Rinsing and Drying: Rinse the material again in hot and then cold water, and finally dry

it.

Shade Palette and Fastness Properties of Naphthol
AS-RL Combinations
The final shade produced depends entirely on the chemical structure of the Fast Base used for

coupling with Naphthol AS-RL. The following table provides an overview of the shades and

fastness properties for some common combinations. Fastness is rated on a scale of 1 to 5,

where 5 represents the highest fastness.
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Fast Base
(Diazo
Component)

Resulting
Shade

Light Fastness
(Deep Shade)

Wash
Fastness

Rubbing
Fastness
(Dry/Wet)

Fast Red B Base

(C.I. Azoic Diazo

Component 5)

Red 6-7 4-5 3-4 / 2-3

Fast Scarlet G

Base (C.I. Azoic

Diazo

Component 12)

Scarlet 5-6 4 3 / 2

Fast Blue BB

Base (C.I. Azoic

Diazo

Component 20)

Navy Blue 6 5 3 / 2

Fast Orange GC

Base (C.I. Azoic

Diazo

Component 2)

Orange 5 4 3 / 2

Fast Bordeaux

GP Base (C.I.

Azoic Diazo

Component 1)

Bordeaux/Maroo

n
6 5 3 / 2

(Note: The fastness ratings are indicative and can vary based on the depth of shade and the

dyeing process parameters.)

Process Optimization and Troubleshooting
Uneven Dyeing: This can result from improper preparation of the material, uneven

impregnation during naphtholation, or incorrect temperature control during diazotization and

coupling. Ensure thorough scouring and bleaching of the substrate and uniform application

of chemicals.
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Poor Rubbing Fastness: This is a common issue with azoic dyes and is often due to the

formation of pigment on the fiber surface. An effective soaping at the boil is essential to

remove this surface pigment. The use of high-substantivity naphthols can also improve

rubbing fastness, although Naphthol AS-RL has moderate substantivity.[4]

Shade Variation: The final shade is sensitive to the pH of the coupling bath and the stability

of the diazonium salt. Strict adherence to the recommended temperature and time for

diazotization is critical.

Safety and Handling
Naphthol AS-RL and fast bases are chemical powders and should be handled in a well-

ventilated area with appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a dust mask.

Sodium hydroxide is highly corrosive. Handle with extreme care.

The diazotization reaction should always be carried out in a cold environment, as diazonium

salts can be explosive in their dry, solid state. Always use them in solution form.

Conclusion
Naphthol AS-RL remains a vital component in the palette of textile chemists for producing a

range of bright and fast shades on cellulosic fibers. Its application, while requiring a multi-step

process and careful control of reaction conditions, offers a level of vibrancy and wash fastness

that is difficult to achieve with other dye classes. A systematic approach to the three key stages

of naphtholation, diazotization, and coupling, as outlined in these protocols, will enable

researchers and dyeing professionals to harness the full potential of this versatile azoic

coupling component.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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